N-(4-(2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thiazol-2-yl)-4-chlorobenzamide

• IUPAC Name: N-[4-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-chlorobenzamide
• InChI: InChI=1S/C19H13ClN4O2S2/c20-12-7-5-11(6-8-12)17(26)24-18-21-13(10-27-18)9-16(25)23-19-22-14-3-1-2-4-15(14)28-19/h1-8,10H,9H2,(H,21,24,26)(H,22,23,25)
• InChI Key: NXOQYJYRKWUNQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CC3=CSC(=N3)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H13ClN4O2S2
• Molecular Weight: 428.9 g/mol

Description

N-(4-(2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thiazol-2-yl)-4-chlorobenzamide, also known as BTB-1, is a small molecule inhibitor that has been investigated for its potential use in cancer treatment. This compound has shown promising results in preclinical studies, and its mechanism of action has been extensively studied.

Scientific Research Applications

Organic Synthesis Applications

Benzothiazole derivatives serve as key intermediates in organic synthesis, offering pathways to various heterocyclic compounds. For instance, the synthesis of N-benzimidoylsulfilimines from N-chlorobenzamidine showcases the reactivity of benzamide derivatives in forming compounds with potential utility in organic chemistry and materials science (Fuchigami & Odo, 1977).

Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibition properties, particularly for protecting steel in acidic environments. These compounds demonstrate significant inhibition efficiency, offering insights into the development of new corrosion inhibitors for industrial applications (Hu et al., 2016).

Anticancer Activity

Research into benzothiazole derivatives has identified compounds with promising anticancer activities. For example, novel 4-thiazolidinones containing the benzothiazole moiety were screened for antitumor properties, revealing specific derivatives with activity against a range of cancer cell lines. This indicates the potential of such compounds in the development of new anticancer therapies (Havrylyuk et al., 2010).

Mechanism of Action

Target of Action

Similar compounds with a benzothiazole nucleus have been associated with various biological activities such as anti-inflammatory , antimicrobial , and anticancer properties.

Mode of Action

Benzothiazole derivatives have been known to exhibit their anti-inflammatory properties by inhibiting the cyclooxygenase (cox) enzymes . These enzymes are needed to convert arachidonic acid into prostaglandins, which play a key role in the inflammation process .

Biochemical Pathways

It can be inferred from similar compounds that the inhibition of cox enzymes would lead to a decrease in the production of prostaglandins, thereby reducing inflammation .

Pharmacokinetics

A study on similar compounds suggests that they have a favorable pharmacokinetic profile .

Result of Action

Similar compounds have shown promising activity against various bacterial strains and demonstrated moderate to high anticancer activity .